Cas no 1221238-60-3 (1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one))

• Product Name: 1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one)
• CAS No: 1221238-60-3
• MF: C₂₅H₃₂N₂O₂
• MW: 392.533786773682
• CID: 1031699
• PubChem ID: 45380605
• Update Time: 2025-05-19

1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one)
• 1-[9-[3-(dimethylamino)propyl]-6-(2-methylpropanoyl)carbazol-3-yl]-2-methylpropan-1-one
• 1,1'-{9-[3-(dimethylamino)propyl]-9H-carbazole-3,6-diyl}bis(2-methylpropan-1-one)
• 1-[9-[3-(dimethylamino)propyl]-6-(2-methylpropanoyl)carbazol-3-yl]-2-methyl-propan-1-one
• AK126634
• KB-216070
• SureCN2361407
• zlchem 594
• ZLD0041
• A926224
• UDXUCLXRZFFEFX-UHFFFAOYSA-N
• SCHEMBL2361407
• DTXSID60670182
• 1221238-60-3

• MDL： MFCD18071577
• Inchi： 1S/C25H32N2O2/c1-16(2)24(28)18-8-10-22-20(14-18)21-15-19(25(29)17(3)4)9-11-23(21)27(22)13-7-12-26(5)6/h8-11,14-17H,7,12-13H2,1-6H3
• InChI Key： UDXUCLXRZFFEFX-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1C=CC2=C(C=1)C1C=C(C(C(C)C)=O)C=CC=1N2CCCN(C)C

Computed Properties

• Exact Mass: 392.246378268g/mol
• Monoisotopic Mass: 392.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 42.3Ų

1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one) Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one)

1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one): A Comprehensive Overview

1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one), with the CAS number 1221238-60-3, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and electronics. This compound is notable for its unique structural features and its potential applications in advanced technologies such as organic light-emitting diodes (OLEDs), flexible electronics, and optoelectronic devices. The molecule's design incorporates a carbazole core, which is a well-known building block in the synthesis of functional materials due to its excellent electron transport properties and thermal stability.

The carbazole moiety in this compound serves as a central hub for electronic interactions, while the dimethylamino group introduces steric hindrance and modulates the electronic properties of the molecule. The bis(2-methylpropan-1-one) substituents further enhance the compound's stability and solubility, making it suitable for various thin-film applications. Recent studies have demonstrated that this compound exhibits exceptional performance in OLEDs, particularly in blue light emission, due to its optimized energy levels and reduced efficiency roll-off at high brightness.

One of the most intriguing aspects of CAS No. 1221238-60-3 is its ability to self-assemble into ordered nanostructures under specific conditions. This property has been exploited in the development of high-performance organic semiconductors, where nanostructuring can significantly enhance charge transport and device efficiency. Researchers have also explored the use of this compound in tandem solar cells, where its electron transport characteristics contribute to improved power conversion efficiency.

From a synthetic perspective, the preparation of 1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one) involves a multi-step process that combines nucleophilic aromatic substitution and condensation reactions. The synthesis strategy is designed to maximize yield while maintaining the integrity of the molecule's functional groups. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of characterization, this compound has been extensively studied using techniques such as UV-vis spectroscopy, photoluminescence spectroscopy, and cyclic voltammetry. These studies have provided valuable insights into its optical and electronic properties. For instance, photoluminescence measurements reveal a strong emission band in the visible spectrum, indicating its potential for use in light-emitting applications. Additionally, cyclic voltammetry data highlight its high electron mobility, which is crucial for electronic device applications.

The environmental impact of CAS No. 1221238-60-3 has also been a topic of interest among researchers. Studies suggest that this compound exhibits low toxicity and biodegradability under controlled conditions. However, further research is needed to fully understand its long-term environmental effects and to develop sustainable methods for its disposal.

In conclusion, 1,1'-(9-(3-(Dimethylamino)propyl)-9H-carbazole-3,6-diyl)bis(2-methylpropan-1-one) represents a cutting-edge material with vast potential in modern electronics and optoelectronics. Its unique combination of structural features and functional properties makes it a promising candidate for next-generation devices. As research continues to uncover new applications and optimization strategies for this compound, it is likely to play an increasingly important role in advancing technological innovation.